Cas no 1352886-49-7 (2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1352886-49-7
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5776715
• PubChem ID: 67290912
• Update Time: 2025-07-14

2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1964802
• 1352886-49-7
• SCHEMBL2137772
• 2-(2-chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid
• 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H8ClFO2/c11-9-3-5(12)1-2-6(9)7-4-8(7)10(13)14/h1-3,7-8H,4H2,(H,13,14)
• InChI Key： VVNHUVVEVJCTOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CC1C(=O)O)F

Computed Properties

• Exact Mass: 214.0196853g/mol
• Monoisotopic Mass: 214.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid

2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1352886-49-7): An Overview of a Promising Compound in Medicinal Chemistry

2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1352886-49-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with a carboxylic acid group and a 2-chloro-4-fluorophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid. One common approach involves the cyclopropanation of an appropriate alkyne or alkene followed by functionalization to introduce the carboxylic acid group. Another method involves the reaction of a suitable halide with a metal-catalyzed cross-coupling reaction to form the desired product. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further studies.

The biological activities of 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid have been extensively investigated in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Recent research has also explored the pharmacokinetic and pharmacodynamic properties of 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid. Preclinical studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for further development as a therapeutic agent. Moreover, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In addition to its direct therapeutic applications, 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid has also been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting material for the development of novel drug candidates with improved efficacy and safety profiles. Researchers are actively exploring ways to modify the structure of this compound to enhance its biological activity and selectivity.

The potential applications of 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid extend beyond traditional medicinal chemistry. For example, it has been investigated as a ligand in metal complexes for catalytic applications and as a functional material in materials science. These diverse applications highlight the versatility and importance of this compound in various scientific fields.

In conclusion, 2-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1352886-49-7) is a promising compound with significant potential in medicinal chemistry and related fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.